(5S)-5-methyl-2-piperazinone hydrochloride

• IUPAC Name: (5S)-5-methylpiperazin-2-one;hydrochloride
• InChI: InChI=1S/C5H10N2O.ClH/c1-4-2-7-5(8)3-6-4;/h4,6H,2-3H2,1H3,(H,7,8);1H/t4-;/m0./s1
• InChI Key: DIZRUANCFYJHNH-WCCKRBBISA-N
• Canonical SMILES: CC1CNC(=O)CN1.Cl
• Isomeric SMILES: C[C@H]1CNC(=O)CN1.Cl
• Molecular Formula: C5H11ClN2O
• Molecular Weight: 150.61 g/mol

Description

“(5S)-5-methyl-2-piperazinone hydrochloride” is an organic compound that belongs to the piperazine family. It has a CAS Number of 1609388-47-7 and a molecular weight of 150.61. It is also known as "(5S)-2,5-dimethylpiperazin-1-one hydrochloride".

Synthesis Analysis

The synthesis of piperazine derivatives, such as “(5S)-5-methyl-2-piperazinone hydrochloride”, has been a focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular formula of “(5S)-5-methyl-2-piperazinone hydrochloride” is C5H11ClN2O. The InChI code is 1S/C5H10N2O.ClH/c1-4-2-7-5 (8)3-6-4;/h4,6H,2-3H2,1H3, (H,7,8);1H/t4-;/m0./s1.

Physical And Chemical Properties Analysis

“(5S)-5-methyl-2-piperazinone hydrochloride” is a solid at room temperature.

Scientific Research Applications

Synthesis of Novel Compounds

• (5S)-5-methyl-2-piperazinone hydrochloride has been utilized in the synthesis of various novel compounds, particularly in the creation of piperazine-linked hybrids. For instance, Ahmed E. M. Mekky and S. Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids using a key synthon derived from piperazine. These compounds exhibited potent antibacterial and cytotoxic activities against different bacterial strains and cell lines (Mekky & Sanad, 2020).

Versatile Scaffolds for Peptidomimetics

• Chiral piperazinones, synthesized starting from (5S)-5-methyl-2-piperazinone hydrochloride, serve as versatile scaffolds for peptidomimetics. F. Rübsam, Ralph Mazitschek, and A. Giannis (2000) demonstrated this by synthesizing chiral piperazinones as conformationally restricted peptidomimetics from inexpensive and readily available d-glucosamine hydrochloride and amino acid methyl esters (Rübsam, Mazitschek, & Giannis, 2000).

Synthesis of Piperazine Substituted Quinolones

• Piperazine substituted quinolones, synthesized using (5S)-5-methyl-2-piperazinone hydrochloride, have been developed as a series of potential therapeutic agents. Walid Fathalla and P. Pazdera (2017) described the synthesis of these compounds by direct condensation, showcasing the chemical versatility of piperazine derivatives (Fathalla & Pazdera, 2017).

Synthesis of Heteroditopic Ligands

• The molecule has been utilized in the creation of heteroditopic ligands for the binding of metal salts. Qiang Wang, Claire Wilson, A. J. Blake, and colleagues (2006) leveraged the chemical structure of (5S)-5-methyl-2-piperazinone hydrochloride in the one-pot halomethylation of various salicylaldehydes, establishing a flexible method to attach functional arms to these compounds for applications in organic and coordination chemistry (Wang et al., 2006).

Safety and Hazards

The safety data sheet (SDS) for “(5S)-5-methyl-2-piperazinone hydrochloride” can be found online. It is recommended to handle this compound with appropriate safety measures.